Cas no 1261931-65-0 (2-Chloro-5-(4-methylthiophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-methylthiophenyl)nicotinic acid
• CAS No: 1261931-65-0
• MF: C₁₃H₁₀ClNO₂S
• MW: 279.742001056671
• MDL: MFCD18317469
• CID: 5168095
• Update Time: 2026-03-04

2-Chloro-5-(4-methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(4-METHYLTHIOPHENYL)NICOTINIC ACID
• 3-Pyridinecarboxylic acid, 2-chloro-5-[4-(methylthio)phenyl]-
• 2-Chloro-5-(4-methylthiophenyl)nicotinic acid

• MDL： MFCD18317469
• Inchi： 1S/C13H10ClNO2S/c1-18-10-4-2-8(3-5-10)9-6-11(13(16)17)12(14)15-7-9/h2-7H,1H3,(H,16,17)
• InChI Key： RINCQDXWCVXWDE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=CC=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.5
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines